Cas no 20662-88-8 (2-Phenyloxazole)

2-Phenyloxazole Properties

Names and Identifiers

• 2-Phenyloxazole
• 2-PHENYL-1,3-OXAZOLE
• 2-phenyl-oxazole
• Oxazole, 2-phenyl-
• [phenyl]oxazole
• 2-Phenyl-oxazol
• 2-phenyloxazoline
• AC1LBUM7
• AG-E-51595
• CTK0J9944
• phenyl-2 oxazole
• SureCN301469
• phenyloxazole
• 20662-88-8
• MFCD00461764
• SY109230
• EN300-113674
• phenyl oxazole
• InChI=1/C9H7NO/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-7
• 2-Phenyl-1,3-oxazole #
• DTXSID70343355
• AKOS006275253
• SCHEMBL301469
• AS-33249
• AM84299
• DB-365234
• +Expand

• MDL： MFCD00461764
• InChIKey： RQCBPOPQTLHDFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-7H
• SMILES： C1=CC=C(C=C1)C2=NC=CO2

Computed Properties

• Exact Mass: 145.05281
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.053
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26A^2

Experimental Properties

• PSA: 26.03
• Refractive Index: 1.543
• Boiling Point: 247.3°Cat760mmHg
• Flash Point: 96°C
• Density: 1.11